1-(Aminomethyl)-7-methoxy-1,2,3,4-tetrahydronaphthalen-1-ol

• Molecular Formula: C12H17NO2
• Molecular Weight: 207.27 g/mol
• IUPAC Name: 1-(aminomethyl)-7-methoxy-3,4-dihydro-2H-naphthalen-1-ol
• InChI: InChI=1S/C12H17NO2/c1-15-10-5-4-9-3-2-6-12(14,8-13)11(9)7-10/h4-5,7,14H,2-3,6,8,13H2,1H3
• InChI Key: LNGNAFBJTXOICZ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC2=C(CCCC2(CN)O)C=C1

Description

1-(Aminomethyl)-7-methoxy-1,2,3,4-tetrahydronaphthalen-1-ol is a useful research compound. Its molecular formula is C12H17NO2 and its molecular weight is 207.27 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A suspension of 1-benzylaminomethyl-7-methoxy-1,2,3,4-tetrahydro-1-naphthalenol hydrochloride (45.00 g), ammonium formate (25.50 g), and 10% palladium on carbon (50% wet, 4.5 g) in methanol was refluxed for 40 minutes. After cooling, the catalyst was removed by filtration and the filtrate was evaporated in vacuo. Water (45 ml), 1N hydrochloric acid (90 ml) and diethyl ether (120 ml) were added to the residue and the aqueous layer was separated. The aqueous layer was made alkaline with 5N aqueous sodium hydroxide (45 ml), and extracted with ethyl acetate (600 ml×6 times). The organic layers were combined, dried over sodium sulfate, and evaporated in vacuo to give 1-aminomethyl-7-methoxy-1,2,3,4-tetrahydro-1-naphthalenol (27.89 g) as a pale yellow powder.